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Compound of Interest

Compound Name: Hexaethylbenzene

Cat. No.: B1594043

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available safety and hazard
information for hexaethylbenzene (CAS No. 604-88-6). It is intended for use by qualified
professionals in research and development. A critical finding of the literature review is the
significant lack of comprehensive, experimentally derived safety data for this specific
compound. Much of the detailed toxicological and hazard information readily available is for the
related compound, hexamethylbenzene, and should not be extrapolated to hexaethylbenzene
without due consideration of the chemical differences. This guide highlights the existing data
and explicitly notes the significant information gaps.

Chemical and Physical Properties

This section summarizes the known physical and chemical properties of hexaethylbenzene.
This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source
Molecular Formula CisHso ChemBK
Molecular Weight 246.43 g/mol ChemBK
Appearance White solid PubChem
Melting Point 127-129 °C ChemBK
Boiling Point 298 °C ChemBK
Density 0.8305 g/cm3 ChemBK
Refractive Index 1.4736 ChemBK

Toxicological Data

A thorough review of publicly available literature and safety data repositories reveals a
significant lack of specific toxicological studies on hexaethylbenzene. The table below reflects
this data gap. In the absence of specific data, it should be handled with the caution appropriate
for a novel or under-studied aromatic hydrocarbon.
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Toxicological Endpoint

Data

Acute Oral Toxicity (LD50)

Data not available

Acute Dermal Toxicity (LD50)

Data not available

Acute Inhalation Toxicity (LC50)

Data not available

Skin Corrosion/Irritation

Data not available

Serious Eye Damage/Irritation

Data not available

Respiratory or Skin Sensitization

Data not available

Germ Cell Mutagenicity

Data not available

Carcinogenicity

Data not available

Reproductive Toxicity

Data not available

Specific Target Organ Toxicity (Single Exposure)

Data not available

Specific Target Organ Toxicity (Repeated

Exposure)

Data not available

Aspiration Hazard

Data not available

Handling, Storage, and Personal Protective

Equipment

Given the lack of specific safety data, a conservative approach to handling, storage, and
personal protective equipment (PPE) is recommended. The following guidelines are based on
general best practices for handling solid, potentially hazardous organic compounds in a
laboratory setting.
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Aspect Recommendation
- Use in a well-ventilated area, preferably in a
) chemical fume hood. - Avoid generating dust. -
Handling ) ) ) i
Avoid contact with skin, eyes, and clothing. -
Wash hands thoroughly after handling.
- Store in a tightly sealed container. - Keep in a
cool, dry place away from direct sunlight. - Store
Storage

away from incompatible materials such as

strong oxidizing agents.

Personal Protective Equipment (PPE)

- Eye/Face Protection: Chemical safety goggles
or a face shield. - Skin Protection: Chemical-
resistant gloves (e.g., nitrile) and a lab coat. -
Respiratory Protection: If dust is generated and
ventilation is inadequate, a NIOSH-approved
respirator for organic vapors and particulates is

recommended.

Fire and Explosion Hazards

Limited information is available regarding the specific fire and explosion hazards of

hexaethylbenzene. The following table provides general guidance based on its classification

as a solid aromatic hydrocarbon.
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Hazard Information

Flammability Combustible solid.
Flash Point Data not available.
Autoignition Temperature Data not available.
Explosive Limits Data not available.

_ o _ Water spray, dry chemical, carbon dioxide, or
Suitable Extinguishing Media .
oam.

When heated to decomposition, it may emit
Hazardous Decomposition Products acrid smoke and fumes, including carbon

monoxide and carbon dioxide.[1]

) o Wear self-contained breathing apparatus
Fire Fighting Procedures )
(SCBA) and full protective gear.

Chemical Hazard Assessment Workflow

The following diagram illustrates a general workflow for assessing the hazards of a chemical
with limited safety data, such as hexaethylbenzene. This process emphasizes a precautionary
approach, starting with gathering available information and progressively moving towards
making informed decisions on safe handling and risk mitigation.
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Phase 1: Information Gathering
Identify Compound
(Hexaethylbenzene, CAS: 604-88-6)

l

[Search for Specific Safety Data)

(SDS, Toxicology Reports)

l

Gnalyze Data from Analogous Compounds]

(e.g., other Alkylbenzenes)

Identify Data Gaps

Proceed with Caution

Phase 2: Hazard ldentifigation & Risk Assessment

Assume Potential Hazards Based on Chemical Class
(Aromatic Hydrocarbon)

l

Evaluate Potential Exposure Routes
(Inhalation, Dermal, Ingestion)

l

[Assess Risks for Planned Experiments)

mplement Controls

Phase 3: Control Measures & Documentation

(Ventilation, PPE)

:

[Establish Emergency Protocols)

[Define Safe Handling Procedures)

(Spill, Exposure)

[Document Assessment and Procedures)

Click to download full resolution via product page

Workflow for Chemical Hazard Assessment with Limited Data.
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Experimental Protocols:

As this guide is based on a review of existing safety data, no new experiments were
conducted. The information presented is collated from available safety data sheets and
chemical databases. The primary experimental protocol would be a comprehensive literature
search of chemical safety databases such as PubChem, and supplier websites for Safety Data
Sheets. Due to the significant lack of specific experimental safety data for hexaethylbenzene,
no detailed experimental protocols for its hazard evaluation can be provided at this time.
Researchers planning to work with this compound are strongly advised to conduct a thorough
risk assessment and consider commissioning specific toxicological and safety testing if
significant exposure is anticipated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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